One-pot synthesis of Schiff base compounds via photocatalytic reaction in the coupled system of aromatic alcohols and nitrobenzene using CdIn2S4 photocatalyst†
Dalton Transactions Pub Date: 2018-07-16 DOI: 10.1039/C8DT02278J
Abstract
The use of solar energy to drive organic reactions under mild conditions provides a sustainable pathway for green synthesis and has been one of the primary goals pursued by scientists. In this research, the cadmium indium sulfide (CdIn2S4) photocatalyst was prepared using a simple solvothermal method and was thoroughly characterized using X-ray powder diffraction, UV-visible absorption spectra, nitrogen adsorption–desorption isotherms, scanning electron microscopy, transmission electron microscopy and X-ray spectroscopy measurements. The photocatalytic performance of the CdIn2S4 photocatalyst was evaluated using photocatalytic synthesis of Schiff base compounds in a coupled system of aromatic alcohols and nitrobenzene under visible light irradiation. The yield of N-benzylideneaniline reached up to 32% in the coupled system of benzyl alcohol and nitrobenzene under visible light illumination for 8 h. Furthermore, the changes for the amounts of aromatic aldehydes and AL as intermediate products during the photocatalytic process were also investigated. Using isotopic tracing, a possible reaction mechanism for the photocatalytic synthesis of N-benzylideneaniline and the redox reactions in the coupled system of benzyl alcohol and nitrobenzene was proposed. It is hoped that this strategy can provide an effective pathway for the traditional organic synthesis and transformation using photocatalytic technology under mild conditions.
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